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Compound of Interest

(2,4-Dioxo-3,4-dihydro-2H-
Compound Name:
pyrimidin-1-yl)-acetic acid

cat. No.: B1295708

An In-depth Technical Guide on Uracil-Acetic Acid Derivatives

This guide provides an overview of the molecular characteristics of Uracil-Acetic Acid
derivatives, with a focus on their molecular weight and chemical formula. It is intended for
researchers, scientists, and professionals in drug development who require precise chemical
information.

Understanding Uracil-Acetic Acid Nomenclature

The term "Uracil-1-acetic acid" is not a standard chemical identifier and can be ambiguous. It
could refer to a salt or mixture of uracil and acetic acid, or it could denote a molecule where an
acetic acid group is covalently bonded to the first nitrogen atom of the uracil ring. This guide will
address the available data for closely related and clearly identified compounds: the mixture
known as Uracil acetate and the isomer Uracil-4-acetic acid.

Data Presentation

The quantitative data for these compounds are summarized in the table below for
straightforward comparison.
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Molecular Weight (
Compound Name Molecular Formula Jmol ) Notes
g/mo

A mixture or salt of
Uracil acetate C6H8N204 172.14[1] Uracil and Acetic Acid.

[1]

An acetic acid group
is attached to the 6th
) ) ) position of the uracil
Uracil-4-acetic acid C6H6N204 170.12[2][3] )
ring (also known as 6-

Carboxymethyluracil).

[21[4]

Chemical Structures and Relationships

The relationship between the parent compound, Uracil, and its acetic acid derivatives is
visualized in the following diagram.

Covalent Bond> Uracil-4-acetic acid  C6H6N204  170.12 g/mol
Uracil C4H4N202 112.09 g/mol

Mixture

>
Uracil acetate | C6H8N204 | 172.14 g/mol

Acetic Acid C2H402 60.05 g/mol

Click to download full resolution via product page

Molecular relationships of Uracil and its acetic acid derivatives.

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of these specific compounds were
not available in the initial data retrieval. Researchers interested in such methodologies are
encouraged to consult chemical synthesis databases and peer-reviewed literature for specific
procedural details.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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